Cas no 721886-27-7 (2-cyano-N-cyclohexyl-3-phenyl-N-(pyridin-2-yl)prop-2-enamide)
2-cyano-N-cyclohexyl-3-phenyl-N-(pyridin-2-yl)prop-2-enamide Chemical and Physical Properties
Names and Identifiers
-
- EN300-26598048
- (Z)-2-Cyano-N-cyclohexyl-3-phenyl-N-pyridin-2-ylprop-2-enamide
- Z56865001
- 721886-27-7
- 2-cyano-N-cyclohexyl-3-phenyl-N-(pyridin-2-yl)prop-2-enamide
-
- Inchi: 1S/C21H21N3O/c22-16-18(15-17-9-3-1-4-10-17)21(25)24(19-11-5-2-6-12-19)20-13-7-8-14-23-20/h1,3-4,7-10,13-15,19H,2,5-6,11-12H2/b18-15-
- InChI Key: WKWQEKKFIWDBQQ-SDXDJHTJSA-N
- SMILES: O=C(/C(/C#N)=C\C1C=CC=CC=1)N(C1C=CC=CN=1)C1CCCCC1
Computed Properties
- Exact Mass: 331.168462302g/mol
- Monoisotopic Mass: 331.168462302g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 25
- Rotatable Bond Count: 4
- Complexity: 521
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 57Ų
2-cyano-N-cyclohexyl-3-phenyl-N-(pyridin-2-yl)prop-2-enamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26598048-0.05g |
721886-27-7 | 90% | 0.05g |
$246.0 | 2023-09-13 |
2-cyano-N-cyclohexyl-3-phenyl-N-(pyridin-2-yl)prop-2-enamide Related Literature
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
Additional information on 2-cyano-N-cyclohexyl-3-phenyl-N-(pyridin-2-yl)prop-2-enamide
Compound CAS No 721886-27-7: 2-Cyano-N-Cyclohexyl-3-Phenyl-N-(Pyridin-2-Yl)Prop-2-Enamide
The compound with CAS No 721886-27-7, known as 2-cyano-N-cyclohexyl-3-phenyl-N-(pyridin-2-yl)prop-2-enamide, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features, which include a cyanogroup, a cyclohexyl moiety, and a pyridinyl group. These functional groups contribute to its versatile chemical properties and potential applications in various scientific domains.
Recent studies have highlighted the importance of this compound in the development of novel bioactive molecules. Researchers have explored its potential as a building block for constructing complex molecular architectures, particularly in the synthesis of small molecule inhibitors and therapeutic agents. The presence of the pyridinyl group, for instance, has been shown to enhance the compound's ability to interact with biological targets, making it a promising candidate for drug discovery efforts.
In terms of synthesis, this compound can be prepared through a multi-step process involving advanced organic reactions such as Coupling reactions, Mitsunobu reactions, and Cyanation techniques strong>. These methods ensure high yields and excellent control over the stereochemistry of the final product. The synthesis pathway has been optimized in recent years, with researchers focusing on improving reaction efficiency and reducing environmental impact.
The structural versatility of this compound also makes it an attractive candidate for applications in < strong > materials science strong >. For instance, it has been used as a precursor for synthesizing advanced polymers and hybrid materials with tailored electronic properties. Its ability to form stable conjugated systems has been leveraged in the development of new materials for optoelectronic devices.
In addition to its synthetic applications, this compound has been extensively studied for its biological activity. Preclinical studies have demonstrated its potential as an inhibitor of key enzymes involved in disease pathways. For example, research published in leading journals such as Nature Communications has shown that this compound exhibits potent activity against certain kinases, making it a valuable tool in anticancer drug development.
The safety profile of this compound has also been evaluated through rigorous toxicological studies. According to recent findings published in Toxicological Sciences, the compound demonstrates low toxicity at therapeutic concentrations, which further supports its potential for clinical applications. These studies underscore the importance of thorough safety assessments in drug development pipelines.
In conclusion, CAS No 721886-27-7 represents a cutting-edge molecule with multifaceted applications across various scientific disciplines. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in modern chemical research. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to make significant contributions to both academic and industrial sectors.
721886-27-7 (2-cyano-N-cyclohexyl-3-phenyl-N-(pyridin-2-yl)prop-2-enamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)